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Compound of Interest

Compound Name:
3-(4-Chloro-3-

aminophenyl)propionic acid

Cat. No.: B8571623

Get Quote

Core Directive & Compound Identification
Warning: Structural Isomer Distinction Before proceeding, verify the chemical structure. This

guide specifically addresses 3-(4-Chloro-3-aminophenyl)propionic acid, an aniline derivative

where the amino group is attached directly to the phenyl ring.

Target Compound: Aniline derivative (Amino on ring). High toxicity potential

(Methemoglobinemia/Sensitization).

Common Isomer: 3-Amino-3-(4-chlorophenyl)propionic acid (CAS 19947-39-8).[1] Beta-

amino acid (Amino on alkyl chain). Lower relative toxicity.

If your compound has the amino group on the phenyl ring, follow the strict aniline-based

protocols below.
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Parameter Detail

Chemical Name 3-(4-Chloro-3-aminophenyl)propionic acid

Functional Groups
Carboxylic Acid, Aromatic Amine (Aniline), Aryl

Chloride

Physical State Solid (Powder/Crystals)

Solubility
Soluble in DMSO, Methanol, Dilute Base

(NaOH); Sparingly soluble in water.[2]

Primary Hazards
Skin Sensitizer, Irritant (Eyes/Respiratory),

Potential Systemic Toxin (via skin absorption).[3]

Risk Assessment & Hazard Identification
As a halogenated aniline derivative, this compound possesses a "red flag" pharmacophore

requiring a precautionary safety approach beyond standard laboratory reagents.[4]

GHS Classification (Derived)
Based on Structure-Activity Relationship (SAR) with 3-Chloroaniline and Hydrocinnamic acid.

Health Hazards:

Acute Toxicity (Oral/Dermal): Category 4 (Harmful).

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[5]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[5]

Sensitization (Skin): Category 1 (May cause an allergic skin reaction).

STOT-SE: Category 3 (May cause respiratory irritation).[5][6][7][8]

Specific Toxin Warning: Aniline derivatives can cause methemoglobinemia (oxidation of

hemoglobin), leading to cyanosis (blue skin/lips) and hypoxia. Absorption through the skin is

a critical vector.
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Personal Protective Equipment (PPE) Strategy
The following PPE configuration is non-negotiable for handling >10 mg of substance.

PPE Selection Logic
The presence of the aniline moiety dictates the need for permeation-resistant barriers, while

the carboxylic acid group requires eye protection against acidity.

Task Assessment Quantity > 500 mg?

Physical Form
No

High Exposure PPE:
PAPR or Full Face

Chem-Resistant Suit
Laminate Gloves

Yes (or Solution Handling)

Standard PPE:
Nitrile Gloves (Double)

Safety Goggles
Lab Coat

Crystalline/Non-dusty

Enhanced PPE:
Tyvek Sleeves/Apron
N95/P100 Respirator

Double Nitrile (0.11mm+)

Fine Powder/Dusty

If in Glovebox

Click to download full resolution via product page

Figure 1: Decision matrix for selecting appropriate PPE based on quantity and physical form.

Detailed PPE Specifications

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b8571623/docs?utm_src=pdf-body-img#personal-protective-equipment-handling-guide-3-4-chloro-3-aminophenyl-propionic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8571623?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Specification Rationale

Hand Protection

Double Nitrile (Outer: 5 mil,

Inner: 4 mil). Silver

Shield/Laminate for spill

cleanup.

Aniline derivatives can

permeate thin nitrile. Double

gloving provides a

breakthrough time buffer and

visual breach indicator.

Respiratory N95 or P100 (if outside hood).

Prevents inhalation of fine

particulates which can rapidly

enter the bloodstream.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1).

Safety glasses are insufficient

due to the corrosive nature of

the acidic moiety and irritation

potential.

Body Protection
Lab Coat (Buttoned) + Tyvek

Sleeves.

Protects wrists/forearms

(common exposure sites) from

dust accumulation.

Operational Handling Protocols
Weighing & Transfer
Objective: Eliminate dust generation and prevent surface contamination.

Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder

Containment Balance Enclosure.

Static Control: Use an anti-static gun or ionizer if the powder is flighty.

Transfer:

Pre-weigh the receiving vessel (flask/vial).

Transfer solid using a disposable spatula.

Do not return excess material to the stock container (prevents cross-contamination).
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Wipe the exterior of the receiving vessel with a damp Kimwipe (methanol-dampened)

before removing from the balance area.

Reaction Setup
Solvent Choice: Dissolve in DMSO or DMF for initial stock solutions. Avoid volatile ethers

(e.g., Diethyl Ether) unless necessary, as they can aerosolize the compound upon

evaporation.

Acid/Base Safety: When neutralizing the carboxylic acid (e.g., with NaOH), exotherms may

occur. Add base slowly at 0°C.

Incompatibility: Avoid contact with strong oxidizers (e.g., KMnO4, Nitric Acid) as anilines can

oxidize vigorously.

Emergency Procedures
Exposure Response

Skin Contact:

IMMEDIATELY wash with soap and copious water for 15 minutes.

Check for signs of cyanosis (blue lips/fingernails).

Seek medical attention if irritation persists or if >100 mg was contacted.

Eye Contact:

Flush with eyewash station for 15 minutes, holding eyelids open.

Consult an ophthalmologist (acidic injury risk).

Inhalation:

Move to fresh air.[1][5][8]

If breathing is difficult, administer oxygen (trained personnel only).
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Spill Management
Do not dry sweep. Dry sweeping generates dust.

Isolate: Evacuate the immediate area (10 ft radius).

PPE Up: Don double gloves, goggles, and N95 respirator.

Contain: Cover spill with wet paper towels (water or ethanol) to dampen powder.

Clean: Scoop up dampened material into a wide-mouth jar.

Decontaminate: Wash surface with a mild detergent solution followed by water.

Dispose: Label jar as "Hazardous Waste: Halogenated Organic Solid".

Waste Disposal & Deactivation[4][9][10][11]
Disposal Classification: Halogenated Organic Waste.
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Waste Generation
(Solid or Liquid)

Segregate Stream:
Halogenated Organics

Container:
HDPE or Glass Carboy

(No Metal Cans)

Label:
'Toxic, Irritant, Halogenated'

List: 3-(4-Chloro-3-aminophenyl)propionic acid

High-Temp Incineration
(Licensed Contractor)

Click to download full resolution via product page

Figure 2: Workflow for the safe segregation and disposal of halogenated aniline waste.

Specific Disposal Instructions
Aqueous Waste: If the compound is in aqueous buffer, adjust pH to 6-8 and collect in

"Aqueous Toxic" waste. Do not pour down the drain.

Solid Waste: Contaminated gloves, spatulas, and weighing boats must be bagged in a clear

hazardous waste bag and tagged.

Halogen Content: Ensure the waste tag explicitly lists "Contains Chlorine" to prevent mixing

with non-halogenated solvents (which are often incinerated differently).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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